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Compound of Interest

Compound Name: GDC-0575 dihydrochloride

Cat. No.: B10831045

For Research Use Only. Not for human or veterinary use.

This document provides essential guidance on the proper disposal of GDC-0575
dihydrochloride, a potent and selective CHK1 inhibitor used in laboratory research.
Adherence to these procedures is critical to ensure personnel safety and environmental
protection.

Immediate Safety and Handling Precautions

Before handling GDC-0575 dihydrochloride, it is imperative to consult the Safety Data Sheet
(SDS). Personnel should wear appropriate personal protective equipment (PPE), including
chemical-resistant gloves, safety goggles, and a lab coat.[1] Handling should occur in a well-
ventilated area, such as a chemical fume hood, to avoid the formation and inhalation of dust or
aerosols.[1]

Step-by-Step Disposal Protocol

The primary principle for the disposal of GDC-0575 dihydrochloride is to prevent its release
into the environment.[1]

e Collection:

o Carefully collect all waste material, including unused product, contaminated consumables
(e.g., pipette tips, vials), and any material used for spill cleanup.
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o Place the collected waste into a suitable, clearly labeled, and tightly closed container. This
container should be compatible with the chemical and prevent leakage.[1]

o Storage Pending Disposal:

o Store the sealed waste container in a designated, dry, and cool area away from
incompatible materials and sources of ignition.[1]

o The storage area should be secure and accessible only to authorized personnel.
» Arranging for Disposal:

o The disposal of GDC-0575 dihydrochloride must be conducted in accordance with all
applicable local, state, and federal laws and regulations.[1]

o Contact a licensed professional waste disposal service to arrange for the collection and
proper disposal of the chemical waste. Do not attempt to dispose of this chemical through
standard laboratory drains or as regular solid waste.

Spill Management

In the event of a spill:

» Evacuate personnel from the immediate area and ensure adequate ventilation.[1]
» Remove all sources of ignition.[1]

» Wearing appropriate PPE, contain and collect the spilled material using spark-proof tools and
explosion-proof equipment.[1]

o Place the collected material into a sealed container for disposal as outlined above.[1]

¢ Clean the spill area thoroughly with soap and water.[1]

Disposal Workflow
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Caption: Workflow for the safe disposal of GDC-0575 dihydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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